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Compound of Interest

Compound Name: 1-Phenylpiperazine

Cat. No.: B188723

Essential Safety and Handling Guide for 1-
Phenylpiperazine

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 1-Phenylpiperazine, a compound frequently
used in pharmaceutical synthesis.

Chemical Identity:

Name: 1-Phenylpiperazine

Synonyms: N-Phenylpiperazine, N-Phenyldiethylenediamine

CAS Number: 92-54-6

Molecular Formula: CioH14N2

Molecular Weight: 162.23 g/mol [1]

Hazard Summary

1-Phenylpiperazine is classified as a hazardous substance, and it is crucial to understand its
primary dangers before handling.[2] It is toxic if swallowed and can be fatal if it comes into
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contact with the skin.[3][4] Furthermore, it causes severe skin burns and eye damage.[3][5]

Quantitative Hazard Classification:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[3][5]
o H310: Fatal in contact with
Acute Toxicity, Dermal Category 2 ]
skin[3][4]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage[4][5]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[4]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 1-Phenylpiperazine, the use of appropriate
personal protective equipment is mandatory.

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield (minimum 8-
inch).[5] Ensure the equipment is approved under appropriate government standards such
as NIOSH (US) or EN 166 (EU).[4][5]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., PVC).[2] Always inspect gloves prior
to use and use a proper glove removal technique to avoid skin contact.[5] Dispose of
contaminated gloves after use in accordance with good laboratory practices and
applicable laws.[5]

o Body Protection: A complete suit protecting against chemicals is required.[5] The type of
protective equipment must be selected according to the concentration and amount of the
dangerous substance at the specific workplace.[5] Trousers or overalls should be worn
outside of boots to prevent spills from entering footwear.[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/BG/en/sds/aldrich/p30004
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_252137180_1-PHENYLPIPERAZINECASNO92-54-6MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_252137180_1-PHENYLPIPERAZINECASNO92-54-6MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/BG/en/sds/aldrich/p30004
https://www.sigmaaldrich.com/BG/en/sds/aldrich/p30004
https://www.cdhfinechemical.com/images/product/msds/37_252137180_1-PHENYLPIPERAZINECASNO92-54-6MSDS.pdf
https://www.sigmaaldrich.com/BG/en/sds/aldrich/p30004
https://www.benchchem.com/product/b188723?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_252137180_1-PHENYLPIPERAZINECASNO92-54-6MSDS.pdf
https://www.sigmaaldrich.com/BG/en/sds/aldrich/p30004
https://www.cdhfinechemical.com/images/product/msds/37_252137180_1-PHENYLPIPERAZINECASNO92-54-6MSDS.pdf
https://datasheets.scbt.com/sc-224803.pdf
https://www.cdhfinechemical.com/images/product/msds/37_252137180_1-PHENYLPIPERAZINECASNO92-54-6MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_252137180_1-PHENYLPIPERAZINECASNO92-54-6MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_252137180_1-PHENYLPIPERAZINECASNO92-54-6MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_252137180_1-PHENYLPIPERAZINECASNO92-54-6MSDS.pdf
https://datasheets.scbt.com/sc-224803.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Respiratory Protection: If there is a risk of inhalation of vapors or mists, use an air-purifying
respirator with an appropriate filter (e.g., type ABEK) or a full-face supplied-air respirator.[5]
Work in a well-ventilated area.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

o General Advice: Move the victim to fresh air and keep them comfortable.[1] Seek immediate
medical attention and show the Safety Data Sheet (SDS) to the attending physician.[3][5]

« If Inhaled: Remove the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen.[3] Immediately call a poison center or doctor.[4]

¢ In Case of Skin Contact: Immediately remove all contaminated clothing and shoes.[3] Rinse
the skin with large amounts of water or shower for at least 15 minutes.[3][4] Call a physician
immediately.[3]

 In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do.[1] Continue rinsing for at least 15 minutes and immediately
call an ophthalmologist.[3][4]

« If Swallowed: Do NOT induce vomiting.[3][5] Rinse the mouth with water.[1] If the person is
conscious, give them a couple of glasses of water to drink.[4] Never give anything by mouth
to an unconscious person.[3] Seek immediate medical advice.[4]

Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the
integrity of the chemical.

» Handling:
o Avoid all personal contact, including inhalation of vapors.[2]
o Do not eat, drink, or smoke when using this product.[3]

o Wash hands and any exposed skin thoroughly after handling.[3]
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o Use only in a well-ventilated area or outdoors.[3]

e Storage:

[e]

Store in a cool, dry, and well-ventilated place.[2]

o

Keep the container tightly closed.[1][3]

[¢]

Store locked up.[3][4]

[e]

Keep away from incompatible materials, direct sunlight, and heat sources.[1][2]

[e]

Protect containers from physical damage and check regularly for leaks.[2]

Spill and Disposal Procedures

In the event of a spill, follow these procedures to ensure safety and minimize environmental
contamination. For disposal, always use a licensed professional waste disposal service.[2][3]

Spill Response Workflow:
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Workflow for 1-Phenylpiperazine Spill Response

Evacuate Immediate Area
& Alert Others

l

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Suit)

;

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

'

Neutralize Residue
(If applicable and safe, with dilute acid)

;

Collect Absorbed Material
into a labeled, sealed container

;

Decontaminate Spill Area
(Wash with water and soap)

l

Dispose of Waste
(Through a licensed professional waste disposal service)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a 1-Phenylpiperazine spill.
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Disposal:

Do not allow the chemical to enter drains or waterways.[2][5]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[5]

Contaminated packaging should be disposed of as unused product.[5]

Decontaminate empty containers before disposal.[2] Observe all label safeguards until
containers are cleaned or destroyed.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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